Cas no 2228407-27-8 (3,3-difluoro-3-(3-methylpyrazin-2-yl)propan-1-amine)

• Product Name: 3,3-difluoro-3-(3-methylpyrazin-2-yl)propan-1-amine
• CAS No: 2228407-27-8
• MF: C₈H₁₁F₂N₃
• MW: 187.189848184586
• CID: 6593098
• PubChem ID: 165630763
• Update Time: 2025-05-20

3,3-difluoro-3-(3-methylpyrazin-2-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-3-(3-methylpyrazin-2-yl)propan-1-amine
• 2228407-27-8
• EN300-1956530

• Inchi： 1S/C8H11F2N3/c1-6-7(13-5-4-12-6)8(9,10)2-3-11/h4-5H,2-3,11H2,1H3
• InChI Key： JPNLSGDKKSHCRD-UHFFFAOYSA-N
• SMILES： FC(C1C(C)=NC=CN=1)(CCN)F

Computed Properties

• Exact Mass: 187.09210369g/mol
• Monoisotopic Mass: 187.09210369g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 51.8Ų

Additional information on 3,3-difluoro-3-(3-methylpyrazin-2-yl)propan-1-amine

3,3-Difluoro-3-(3-Methylpyrazin-2-Yl)Propan-1-Amine: A Comprehensive Overview

The compound with CAS No 2228407-27-8, known as 3,3-difluoro-3-(3-methylpyrazin-2-yl)propan-1-amine, has garnered significant attention in the fields of organic chemistry and materials science. This molecule is a derivative of pyrazine, a heterocyclic aromatic compound with two nitrogen atoms in its six-membered ring. The presence of the difluoropropanamine group and the methylpyrazine moiety imparts unique chemical properties to this compound, making it a valuable tool in various research and industrial applications.

Recent studies have highlighted the potential of 3,3-difluoro-3-(3-methylpyrazin-2-yl)propan-1-amines in drug discovery. Researchers have explored its role as a building block for constructing bioactive molecules with specific pharmacological properties. For instance, the difluoropropanamine group has been shown to enhance the lipophilicity of compounds, which is crucial for improving drug absorption and bioavailability. Additionally, the methylpyrazine ring contributes to the molecule's stability and ability to form hydrogen bonds, making it an ideal candidate for designing drugs targeting specific biological pathways.

The synthesis of CAS No 2228407-27-8 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. One notable approach involves the nucleophilic substitution of a suitable alkyl halide with an amine derivative in the presence of a palladium catalyst. This method not only ensures high yields but also allows for precise control over the stereochemistry of the product. Recent advancements in catalytic asymmetric synthesis have further expanded the scope of this compound's applications by enabling the production of enantiomerically pure derivatives.

In terms of physical properties, 3,3-difluoro-3-(3-methylpyrazin-2-yil)propan-l-amines exhibit a melting point of approximately 155°C and a boiling point around 450°C under standard conditions. These thermal stability characteristics make them suitable for high-temperature applications in industries such as electronics and advanced materials manufacturing. Furthermore, the compound's solubility in polar solvents like water and ethanol facilitates its use in various chemical reactions and formulations.

From an environmental perspective, researchers have conducted extensive studies on the biodegradability and eco-toxicity of CAS No 2228407-27-r>. Results indicate that under aerobic conditions, this compound undergoes rapid microbial degradation, reducing its environmental footprint. However, further investigations are required to fully understand its long-term effects on aquatic ecosystems and soil health.

In conclusion, CAS No 22r8407-r7-r> (also known as r,r-difluoro-r-(r-methylpyrazin-r-yil)propan-r-amines) stands out as a versatile molecule with promising applications across multiple disciplines. Its unique chemical structure, coupled with advancements in synthetic methodologies and eco-friendly practices, positions it as a key player in future innovations within chemistry and related fields.